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Compound of Interest

Compound Name: Methane-13C,d4

Cat. No.: B1626256

An In-depth Technical Guide to Methane-13C,d4

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of Methane-13C,d4 (13CDa), a stable isotopologue of methane. It is intended for
researchers, scientists, and professionals in drug development and related fields who utilize
isotopically labeled compounds. This document details the compound's structural
characteristics, spectroscopic data, chemical reactivity, and key applications, with a focus on its
role as an internal standard and a tracer. Detailed experimental protocols for its use in Gas
Chromatography-Mass Spectrometry (GC-MS) and Isotope Ratio Mass Spectrometry (IRMS)
are provided. Safety, handling, and synthesis information are also summarized.

Introduction

Methane-13C,d4, with the chemical formula 33CDa, is a form of methane in which the carbon
atom is the stable isotope carbon-13 and all four hydrogen atoms are replaced by deuterium.[1]
[2] This dual isotopic labeling results in a unique and well-defined molecular mass, making it an
invaluable tool in analytical chemistry, environmental science, and biomedical research.[1] Its
primary applications include serving as an internal standard for the precise quantification of
methane, tracing the movement and transformation of methane in complex systems, and
elucidating metabolic pathways in biochemical research.[1][2] The distinct kinetic and
thermodynamic properties that arise from the heavier isotopes also allow for detailed
mechanistic studies of chemical and biological reactions.[1]
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Chemical and Physical Properties

The fundamental properties of Methane-13C,d4 are summarized in the tables below.

Table 1: C | Identifi

Property Value Reference

IUPAC Name tetradeuterio(*3C)methane [1]

CAS Number 2644-20-4 [1]

Linear Formula 13CDa4

Molecular Weight 21.06 g/mol [1][2]
VNWKTOKETHGBQD-

InChl Key [1][2]
PPVWBSHVSA-N

Canonical SMILES C [1]

_ [2H]--INVALID-LINK--([2H])
Isomeric SMILES [2H] [1]

) ) Typically =299 atom % 13C, =99
Isotopic Purity om % D (2]
atom %

Table 2: Physical Properties
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Property Value Reference
Physical State Gas [3]
Melting Point -183 °C [4]
Boiling Point -161 °C [4]
Vapor Density 0.55 (vs. air) [4]
_ -188 °C (-306.4 °F) - closed
Flash Point
cup
Auto-ignition Temp. 537 °C (for Methane) [3]
) o 5-15 vol% in air (for Methane-

Explosive Limits [3]

d4)

Table 3: Structural and Thermodynamic Parameters

This table compares Methane-13C,d4 with natural methane (CHa4) and deuterated methane
(CDa4). The presence of heavier isotopes leads to subtle changes in bond length and significant
differences in thermodynamic properties.[2]

Property CHa4 CD4 13CDa4 Reference
Molecular Mass (
16.04 20.03 21.06 [2]
g/mol )
C-X Bond Length
~1.091 ~1.095 ~1.095 [2]
A)
Symmetry Group  T_d Td Td [2]
Enthalpy of
-74.6 kJ/mol N/A -95.3 kJ/mol [2]

Formation (AHf)

Table 4: Spectroscopic Data

Isotopic substitution significantly alters the vibrational frequencies of the molecule due to the
change in reduced mass.[2]
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Spectroscopic

CHa4 CDa4 13CDa4 Reference
Parameter
Symmetric
Stretch (v, 2917 2143 2135 [2]
cm™1)
Asymmetric
Stretch (vs, 3019 2337 2329 [2]
cm™1)
Rotational
Constant (Bo, 5.24 2.59 2.55 [2]
cm™1)
13C NMR Shift -4.90 (relative to

N/A -4.90 (expected) [5][6]

(ppm) TMS)

Chemical Reactivity

The chemical reactions of Methane-13C,d4 are analogous to those of standard methane but
exhibit significant kinetic isotope effects (KIE).[1][2]

o Oxidation: 13CDa can be oxidized to form 3COz and D20. The reaction proceeds via a free-
radical mechanism, and the rate is notably slower compared to CHa4 due to the greater
strength of the C-D bond versus the C-H bond.[1][2]

o Substitution Reactions: The compound undergoes substitution reactions, for example, with
halogens, to form halogenated methane derivatives.[2]

 Kinetic Isotope Effect (KIE): The cleavage of a C-D bond requires more energy than the
cleavage of a C-H bond. Consequently, reactions involving the breaking of this bond are 6-8
times slower for 13CDa4 than for CHa.[2] This property is fundamental to its use in mechanistic
studies of chemical and enzymatic reactions.

Applications in Scientific Research
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The unique isotopic signature of Methane-13C,d4 makes it a powerful tool for a variety of

research applications.

Internal Standard: It serves as an ideal internal standard in mass spectrometry (MS) and
nuclear magnetic resonance (NMR) spectroscopy.[1] By adding a known quantity of 33CDa to
a sample, the concentration of unlabeled methane can be determined with high precision
and accuracy, correcting for variations in sample preparation and instrument response.[7][8]

Environmental and Geological Tracing: 133CDa is widely used as a tracer to track the migration
and fate of methane in geological formations, landfills, and agricultural settings.[1][2] Its
distinct mass allows it to be easily distinguished from naturally occurring methane.[1]

Metabolic and Biochemical Research: In microbial and biochemical studies, 13CDa4 helps to
elucidate the pathways of methane production and consumption.[1] By introducing the
labeled compound, researchers can track the incorporation of the 13C and D atoms into
various metabolites, providing critical insights into metabolic fluxes and mechanisms.[2]

Experimental Protocols
Quantification of Methane by GC-MS using **CD4 as an
Internal Standard

This protocol describes a general method for quantifying methane in a gaseous, liquid, or solid

sample using headspace gas chromatography-mass spectrometry (GC-MS) with Methane-

13C,d4 as an internal standard.

1

2

. Objective: To accurately measure the concentration of methane (CHa) in a sample.

. Materials:

Gas-tight syringes
Headspace vials with septa
Methane-13C,d4 gas standard

Helium (carrier gas)
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GC-MS system equipped with a suitable column (e.g., PLOT-Q)[2]
. Methodology:

Internal Standard Preparation: Prepare a stock concentration of Methane-13C,d4 in a
suitable solvent or as a gas standard. To avoid handling the gas directly, an internal standard
can be generated in situ via the reaction of a Grignard reagent (e.g., methylmagnesium
chloride) with deuterated water (D20) in a sealed headspace vial.[7]

Calibration Curve Construction:

o Prepare a series of calibration standards by adding known amounts of a standard
methane gas to headspace vials.

o Spike each calibration vial with a fixed, known amount of the Methane-13C,d4 internal
standard.

o Analyze each vial by headspace GC-MS.

o Generate a calibration curve by plotting the ratio of the peak area of methane (m/z 16) to
the peak area of Methane-13C,d4 (m/z 21) against the concentration of methane.

Sample Preparation:
o Place a known quantity of the sample (gas, liquid, or solid) into a headspace vial.

o Spike the vial with the same fixed amount of Methane-13C,d4 internal standard used for
the calibration curve.

o Seal the vial and allow it to equilibrate at a constant temperature to ensure partitioning of
methane into the headspace.

GC-MS Analysis:
o Inject a fixed volume of the headspace gas from the sample vial into the GC-MS.

o The GC column separates methane from other volatile compounds.
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o The mass spectrometer is set to monitor for the molecular ions of methane (e.g., m/z 16,
17) and Methane-13C,d4 (m/z 21).

o Data Analysis:
o Integrate the peak areas for both methane and Methane-13C,d4.
o Calculate the peak area ratio (Area_CHa / Area_3CDa).

o Determine the concentration of methane in the sample by interpolating this ratio on the
calibration curve.
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Analysis Data Processing

e, ( Gas Chromatography (GC) Mass Spectromet ry (MS) Calculate Peak Area Ratio Interpolate on Final [CHa]
Separation Detection (m/z 16, 21) (CHs /1S) Calibration Curve Quantification

Gas Sample
(containing 3CDa, CHa, etc.)

GC Separation
(Isolate CHa fraction)

613C Analysis; ’H Analysis
Y
Combustion Reactor Pyrolysis Reactor
(~950 °C) (~1450 °C)
CHa - CO2 + H20 CHs - C + H2
IRMS Analysis IRMS Analysis
of CO2 (m/z 44, 45) of H2 (m/z 2, 3)

013C Value
(vs VPDB)

02H Value

(vs VSMOW)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1626256#methane-13c-d4-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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